Cas no 733783-46-5 (2-1-(propan-2-yl)piperidin-4-ylethan-1-ol)

• Product Name: 2-1-(propan-2-yl)piperidin-4-ylethan-1-ol
• CAS No: 733783-46-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 559509
• PubChem ID: 45096503
• Update Time: 2025-08-05

2-1-(propan-2-yl)piperidin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol,1-(1-methylethyl)-
• 2-(1-Isopropylpiperidin-4-yl)ethanol
• 2-(1-propan-2-ylpiperidin-4-yl)ethanol
• 4-Piperidineethanol,1-(1-methylethyl)-(9CI)
• 2-1-(propan-2-yl)piperidin-4-ylethan-1-ol
• SCHEMBL4374290
• XTRSHPWBNAJHAG-UHFFFAOYSA-N
• F1908-3182
• 2-[1-(propan-2-yl)piperidin-4-yl]ethan-1-ol
• 733783-46-5
• AKOS027413656

• Inchi： 1S/C10H21NO/c1-9(2)11-6-3-10(4-7-11)5-8-12/h9-10,12H,3-8H2,1-2H3
• InChI Key： XTRSHPWBNAJHAG-UHFFFAOYSA-N
• SMILES： OCCC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 171.162
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 1.5

Additional information on 2-1-(propan-2-yl)piperidin-4-ylethan-1-ol

2-(1-(Propan-2-Yl)piperidin-4-Yl)Ethan-1-Ol: A Comprehensive Overview

2-(1-(Propan-2-Yl)piperidin-4-Yl)Ethan-1-Ol, identified by the CAS number 733783-46-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a piperidine ring substituted with a propan-2-yl group and an ethanolic side chain, has garnered attention due to its potential applications in drug development and material science.

The chemical structure of 2-(1-(Propan-2-Yl)piperidin-4-Yl)Ethan-1-Ol is notable for its piperidine moiety, which is a six-membered ring containing one nitrogen atom. The substitution pattern on the piperidine ring, particularly at the 4-position, introduces steric and electronic effects that influence the compound's reactivity and biological activity. The propan-2-yl group attached to the nitrogen atom further enhances the molecule's complexity, potentially contributing to its unique pharmacokinetic properties.

Recent studies have explored the synthesis of 733783-46-based compounds, focusing on optimizing reaction conditions to achieve higher yields and purities. Researchers have employed various methodologies, including nucleophilic substitution and ring-closing metathesis, to construct the piperidine framework efficiently. These advancements have not only improved synthetic routes but also opened avenues for exploring analogs with diverse substituents.

In terms of biological activity, 2-(1-(Propan-2-Yl)piperidin-4-Yl)Ethan-1-Ol has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have indicated that this compound may exhibit moderate inhibitory effects on certain kinases, suggesting its potential as a lead compound in anti-cancer drug discovery. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has been investigated, highlighting its role in central nervous system-related therapies.

The application of computational chemistry tools has further elucidated the molecular interactions of CAS No. 733783-46-5.Docking studies have revealed key interactions between the compound and target proteins, providing insights into its binding affinities and selectivity profiles. These findings are crucial for guiding medicinal chemists in designing more potent and selective derivatives.

In conclusion, 2-(1-(Propan-2-Yl)piperidin-4-Yl)Ethan strong>-< strong >1-Ol strong > represents a valuable compound with multifaceted applications across various scientific domains. Its structural features, coupled with emerging research findings, underscore its potential as a key player in future drug development initiatives.